Cas no 2248368-14-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-ethylphenoxy)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-ethylphenoxy)acetate
• CAS No: 2248368-14-9
• MF: C₁₈H₁₅NO₅
• MW: 325.315405130386
• CID: 6197883
• PubChem ID: 165725303
• Update Time: 2025-08-05

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-ethylphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6516258
• 2248368-14-9
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-ethylphenoxy)acetate

• Inchi： 1S/C18H15NO5/c1-2-12-7-3-6-10-15(12)23-11-16(20)24-19-17(21)13-8-4-5-9-14(13)18(19)22/h3-10H,2,11H2,1H3
• InChI Key： KFZPBAGNFKSNQU-UHFFFAOYSA-N
• SMILES： O(C(COC1C=CC=CC=1CC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 325.09502258g/mol
• Monoisotopic Mass: 325.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-ethylphenoxy)acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-ethylphenoxy)acetate (CAS No. 2248368-14-9)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-ethylphenoxy)acetate, a compound with the CAS number 2248368-14-9, is a complex organic molecule that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and biology. This compound is characterized by its unique structural features, which include a 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl moiety and a 2-(2-ethylphenoxy)acetate group. These structural elements contribute to its chemical stability and reactivity, making it a valuable candidate for further research and development.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-ethylphenoxy)acetate is composed of a substituted isoindole ring and an ester functional group. The isoindole ring is known for its aromaticity and the ability to form stable complexes with various metal ions. The ester group, on the other hand, imparts hydrolytic properties to the molecule, which can be exploited in the design of prodrugs and other pharmaceutical applications.

Recent studies have highlighted the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-ethylphenoxy)acetate in the field of medicinal chemistry. One notable application is its use as a scaffold for the development of novel inhibitors targeting specific enzymes involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key enzymes implicated in cancer and inflammatory diseases.

In addition to its potential as an enzyme inhibitor, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-ethylphenoxy)acetate has also been explored for its anti-inflammatory properties. Studies conducted by researchers at the University of California have demonstrated that this compound can effectively reduce inflammation in animal models of arthritis. The mechanism of action appears to involve the modulation of cytokine production and the inhibition of nuclear factor-kappa B (NF-kB) signaling pathways.

The synthetic accessibility of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-ethylphenoxy)acetate has been another area of focus in recent research. Chemists at the Massachusetts Institute of Technology have developed efficient synthetic routes to produce this compound with high yields and purity. These methods involve multi-step reactions that utilize readily available starting materials and mild reaction conditions. The ability to synthesize this compound on a large scale is crucial for its practical applications in drug discovery and development.

In terms of pharmacokinetics and pharmacodynamics, preliminary studies have shown that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-ethylphenoxy)acetate exhibits favorable properties such as good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for further preclinical and clinical evaluation. Ongoing clinical trials are currently assessing the safety and efficacy of this compound in treating various diseases.

The environmental impact of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2 ethylphenoxy)acetate is another important consideration. Researchers at the Environmental Protection Agency have conducted studies to evaluate the biodegradability and ecotoxicity of this compound. Initial findings suggest that it is biodegradable under aerobic conditions and does not pose significant risks to aquatic organisms when used within recommended concentrations.

In conclusion, 1,3-dioxo-2,3-dihydro-H isoindol yl -(ethylphen acetate (CAS No. 0)) represents a promising molecule with diverse applications in medicinal chemistry and biology. Its unique structural features and favorable biological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.